1-[1]benzofuro[3,2-d]pyrimidin-4-yl-N-[2-(4-chlorophenyl)ethyl]piperidine-4-carboxamide

• IUPAC Name: 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-[2-(4-chlorophenyl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H23ClN4O2/c25-18-7-5-16(6-8-18)9-12-26-24(30)17-10-13-29(14-11-17)23-22-21(27-15-28-23)19-3-1-2-4-20(19)31-22/h1-8,15,17H,9-14H2,(H,26,30)
• InChI Key: PGCOGTUIVFLAOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCCC2=CC=C(C=C2)Cl)C3=NC=NC4=C3OC5=CC=CC=C54
• Molecular Formula: C24H23ClN4O2
• Molecular Weight: 434.9 g/mol

Description

1-[1]benzofuro[3,2-d]pyrimidin-4-yl-N-[2-(4-chlorophenyl)ethyl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H23ClN4O2 and its molecular weight is 434.9. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

N-1Benzofuro[3,2-d]pyrimidin-4-yltryptophan has shown promise as an anticancer agent. . Further studies are needed to explore its potential as a targeted therapy.

Neurological Disorders

The compound’s unique structure suggests potential neuroprotective effects. It may modulate neurotransmitter systems or influence neuronal signaling pathways. .

Antimicrobial Properties

N-1Benzofuro[3,2-d]pyrimidin-4-yltryptophan derivatives have demonstrated antimicrobial activity. .

Anti-inflammatory Effects

Inflammation plays a crucial role in various diseases. N-1.

Chemical Biology and Drug Design

N-1Benzofuro[3,2-d]pyrimidin-4-yltryptophan serves as a valuable scaffold for designing new compounds. Medicinal chemists can modify its structure to create analogs with improved properties, such as enhanced bioavailability or target specificity.

Mechanism of Action

Target of Action

The primary target of this compound is the Protein Kinase B (PKB) , also known as Akt . PKB/Akt is a serine/threonine protein kinase that plays a crucial role in multiple cellular processes such as glucose metabolism, apoptosis, cell proliferation, transcription, and cell migration .

Mode of Action

The compound acts as an ATP-competitive inhibitor of PKB . It binds to the ATP-binding site of PKB, preventing ATP from binding and thus inhibiting the kinase activity of PKB . This results in the inhibition of the downstream signaling pathways that are activated by PKB .

Biochemical Pathways

The compound affects the phosphatidylinositol-3 kinase (PI3K)-PKB signaling pathway . This pathway is involved in cellular processes such as cell survival, growth, and proliferation . By inhibiting PKB, the compound disrupts this pathway, potentially leading to reduced cell survival and proliferation .

Result of Action

The inhibition of PKB by the compound can lead to a decrease in cell survival and proliferation . This could potentially be beneficial in the treatment of diseases characterized by excessive cell proliferation, such as cancer .

Action Environment

The action of the compound can be influenced by various environmental factors For instance, the pH of the environment can affect the ionization state of the compound, potentially impacting its absorption and distribution Additionally, the presence of other substances, such as food or other drugs, could affect the metabolism and excretion of the compound.